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N-Desbenzoyl-N-tert-butoxycarbonyl-N,O-isopropylidene-6,7-dehydro Paclitaxel N-Desbenzoyl-N-tert-butoxycarbonyl-N,O-isopropylidene-6,7-dehydro Paclitaxel
Brand Name: Vulcanchem
CAS No.: 1329641-06-6
VCID: VC0143269
InChI: InChI=1S/C48H57NO14/c1-26-31(59-41(54)36-34(29-18-14-12-15-19-29)49(45(9,10)62-36)42(55)63-43(4,5)6)24-48(56)39(60-40(53)30-20-16-13-17-21-30)37-46(11,23-22-32-47(37,25-57-32)61-28(3)51)38(52)35(58-27(2)50)33(26)44(48,7)8/h12-23,31-32,34-37,39,56H,24-25H2,1-11H3/t31-,32+,34+,35+,36+,37-,39-,46+,47-,48+/m0/s1
SMILES: CC1=C2C(C(=O)C3(C=CC4C(C3C(C(C2(C)C)(CC1OC(=O)C5C(N(C(O5)(C)C)C(=O)OC(C)(C)C)C6=CC=CC=C6)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)C)OC(=O)C
Molecular Formula: C48H57NO14
Molecular Weight: 871.977

N-Desbenzoyl-N-tert-butoxycarbonyl-N,O-isopropylidene-6,7-dehydro Paclitaxel

CAS No.: 1329641-06-6

Reference Standards

VCID: VC0143269

Molecular Formula: C48H57NO14

Molecular Weight: 871.977

N-Desbenzoyl-N-tert-butoxycarbonyl-N,O-isopropylidene-6,7-dehydro Paclitaxel - 1329641-06-6

CAS No. 1329641-06-6
Product Name N-Desbenzoyl-N-tert-butoxycarbonyl-N,O-isopropylidene-6,7-dehydro Paclitaxel
Molecular Formula C48H57NO14
Molecular Weight 871.977
Standard InChI InChI=1S/C48H57NO14/c1-26-31(59-41(54)36-34(29-18-14-12-15-19-29)49(45(9,10)62-36)42(55)63-43(4,5)6)24-48(56)39(60-40(53)30-20-16-13-17-21-30)37-46(11,23-22-32-47(37,25-57-32)61-28(3)51)38(52)35(58-27(2)50)33(26)44(48,7)8/h12-23,31-32,34-37,39,56H,24-25H2,1-11H3/t31-,32+,34+,35+,36+,37-,39-,46+,47-,48+/m0/s1
Standard InChIKey GJPKBYUOPFXIJA-KGNKEFRDSA-N
SMILES CC1=C2C(C(=O)C3(C=CC4C(C3C(C(C2(C)C)(CC1OC(=O)C5C(N(C(O5)(C)C)C(=O)OC(C)(C)C)C6=CC=CC=C6)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)C)OC(=O)C
Synonyms N-Desbenzoyl-N-tert-butoxycarbonyl-N,O-isopropylidene-6,7-dehydro Taxol;
Last Modified Aug 20 2021
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